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  4. 2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate 2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Brand Name: Vulcanchem
CAS No.: 500270-39-3
VCID: VC0433925
InChI: InChI=1S/C16H15Cl2N3O2S/c1-21-3-2-8-11(6-21)24-16-12(8)15(23)19-14(20-16)9-4-7(17)5-10(18)13(9)22/h4-5,14,20,22H,2-3,6H2,1H3,(H,19,23)
SMILES: C[NH+]1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=C(C(=CC(=C4)Cl)Cl)[O-]
Molecular Formula: C16H15Cl2N3O2S
Molecular Weight: 384.3g/mol

2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate

CAS No.: 500270-39-3

Main Products

VCID: VC0433925

Molecular Formula: C16H15Cl2N3O2S

Molecular Weight: 384.3g/mol

2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate - 500270-39-3

CAS No. 500270-39-3
Product Name 2,4-Dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Molecular Formula C16H15Cl2N3O2S
Molecular Weight 384.3g/mol
IUPAC Name 2,4-dichloro-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Standard InChI InChI=1S/C16H15Cl2N3O2S/c1-21-3-2-8-11(6-21)24-16-12(8)15(23)19-14(20-16)9-4-7(17)5-10(18)13(9)22/h4-5,14,20,22H,2-3,6H2,1H3,(H,19,23)
Standard InChIKey GMPHDVGWIINCED-UHFFFAOYSA-N
SMILES C[NH+]1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=C(C(=CC(=C4)Cl)Cl)[O-]
Canonical SMILES C[NH+]1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=C(C(=CC(=C4)Cl)Cl)[O-]
PubChem Compound 4217477
Last Modified Nov 11 2021
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